Cas no 2649070-41-5 (3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine)

• Product Name: 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine
• CAS No: 2649070-41-5
• MF: C₈H₇Cl₂N₃O
• MW: 232.066679239273
• CID: 5867842
• PubChem ID: 165637697
• Update Time: 2025-07-15

3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 2649070-41-5
• 3,6-dichloro-4-(2-isocyanatopropan-2-yl)pyridazine
• EN300-1978795
• 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine

• Inchi： 1S/C8H7Cl2N3O/c1-8(2,11-4-14)5-3-6(9)12-13-7(5)10/h3H,1-2H3
• InChI Key： FZXJCRQMTKKGJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 230.9966172g/mol
• Monoisotopic Mass: 230.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.2Ų

Additional information on 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine

Introduction to 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine (CAS No. 2649070-41-5)

3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine, with the CAS number 2649070-41-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of dichloro and isocyanate functional groups imparts unique chemical and biological properties to this molecule, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine is characterized by a pyridazine ring with chlorine atoms at the 3 and 6 positions and an isocyanate group attached to a tert-butyl moiety at the 4 position. The isocyanate functional group is particularly noteworthy as it can react with amines to form urea linkages, which are essential in the design of bioactive molecules. This reactivity makes 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine a valuable intermediate in the synthesis of complex pharmaceuticals.

Recent studies have highlighted the potential of 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this pyridazine scaffold exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The ability to inhibit viral replication through specific interactions with viral enzymes makes these compounds attractive candidates for further investigation.

In addition to antiviral properties, 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine has also shown promise in the treatment of neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration. These findings suggest that 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine-based molecules could be developed into novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific targets, while animal studies have confirmed its safety and efficacy at therapeutic doses. These results provide a strong foundation for advancing these compounds into clinical trials.

The synthetic route for preparing 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of 3,6-dichloropyridazine with tert-butyl isocyanate under controlled conditions. The resulting product can be further modified through various chemical transformations to generate a diverse library of derivatives with tailored biological activities.

In conclusion, 3,6-Dichloro-4-(2-isocyanatopropan-2-yl)pyridazine (CAS No. 2649070-41-5) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and versatile reactivity make it an ideal starting point for the development of novel therapeutics targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future breakthroughs in drug discovery.